Cas no 119102-94-2 (1-azabicyclo3.2.1octane-5-carboxylic acid hydrochloride)

• Product Name: 1-azabicyclo3.2.1octane-5-carboxylic acid hydrochloride
• CAS No: 119102-94-2
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD29763296
• CID: 3671786
• PubChem ID: 67401868
• Update Time: 2025-05-23

1-azabicyclo3.2.1octane-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.1]octane-5-carboxylic acid, hydrochloride
• 1-Azabicyclo[3.2.1]octane-5-carboxylic acid, hydrochloride (1:1)
• 1-azabicyclo3.2.1octane-5-carboxylic acid hydrochloride
• SCHEMBL2421629
• Z2465619956
• 1-azabicyclo[3.2.1]octane-5-carboxylicacidhydrochloride
• 1-AZABICYCLO[3.2.1]OCTANE-5-CARBOXYLIC ACID HCL
• 1-azabicyclo[3.2.1]octane-5-carboxylic acid hydrochloride
• 1-azabicyclo[3.2.1]octane-5-carboxylic acid;hydrochloride
• EN300-262439
• AT25597
• 119102-94-2
• UEA10294

• MDL： MFCD29763296
• Inchi： 1S/C8H13NO2.ClH/c10-7(11)8-2-1-4-9(6-8)5-3-8;/h1-6H2,(H,10,11);1H
• InChI Key： HLWFHABSZOBCFZ-UHFFFAOYSA-N
• SMILES： C(C12CCCN(CC1)C2)(=O)O.Cl

Computed Properties

• Exact Mass: 191.0713064Da
• Monoisotopic Mass: 191.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-azabicyclo3.2.1octane-5-carboxylic acid hydrochloride

1-Azabicyclo[3.2.1]octane-5-carboxylic acid hydrochloride (CAS No. 119102-94-2): A Comprehensive Overview

The compound 1-azabicyclo[3.2.1]octane-5-carboxylic acid hydrochloride (CAS No. 119102-94-2) is a bicyclic amine derivative with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique bicyclic structure, which combines amines and carboxylic acids, making it a versatile molecule for research and development.

Recent studies have highlighted the importance of bicyclic amine derivatives in drug discovery, particularly in the development of bioactive molecules with enhanced stability and bioavailability. The bicyclic structure of this compound provides a rigid framework that can be exploited for targeted drug delivery systems or as a scaffold for synthesizing more complex molecules.

The synthesis of 1-azabicyclo[3.2.1]octane-5-carboxylic acid hydrochloride involves multi-step organic reactions, including ring-closing metathesis and subsequent functionalization to introduce the carboxylic acid group. Researchers have optimized these processes to achieve higher yields and better purity, ensuring the compound's suitability for advanced applications.

In terms of pharmacological properties, this compound has shown promise in preclinical studies as a potential modulator of ion channels and receptors. Its ability to interact with biological targets makes it a valuable tool in studying cellular signaling pathways and disease mechanisms.

Moreover, the hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is critical for its application in pharmaceutical formulations. This property has been leveraged in recent research to develop sustained-release drug delivery systems, improving therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 1-azabicyclo[3.2.1]octane-5-carboxylic acid hydrochloride with various biological targets using molecular docking studies. These insights are paving the way for its use in designing novel drugs targeting specific diseases such as neurodegenerative disorders or cardiovascular conditions.

In conclusion, CAS No. 119102-94-2, or 1-azabicyclo[3.2.1]octane-5-carboxylic acid hydrochloride, represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with its versatile properties, positions it as a key molecule for future research and development across multiple disciplines.